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Compound of Interest

Compound Name: 1,1-Dimethylurea

Cat. No.: B1221719

This guide provides a comprehensive overview of the material safety data for 1,1-
Dimethylurea (CAS No. 598-94-7), intended for researchers, scientists, and professionals in
drug development. It covers key safety information, hazard classifications, and the
experimental methodologies used for their determination.

Chemical and Physical Properties

1,1-Dimethylurea is a white to off-white crystalline solid.[1][2] A summary of its key physical
and chemical properties is presented below.
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Property Value Reference(s)

Molecular Formula C3H8N20 [1112][3]

Molecular Weight 88.11 g/mol [11[2][3]

CAS Number 598-94-7 [11[3114]

EC Number 209-957-0 [4115]

Appearance White to oﬁ—white crystalline (2106]
powder/solid

Melting Point 178-183 °C [1][5]16]

Boiling Point No information available [6]

Solubility in Water

Soluble (5%)

[1]5]

Vapor Pressure

0.008 Pa at 25°C

[1]

Flash Point

Not applicable

[5][6]

Autoignition Temperature

No information available

[6]

Hazard Identification and GHS Classification

1,1-Dimethylurea is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory system.

Hazard Class

Hazard Category

GHS Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity ]
) H335: May cause respiratory
— Single Exposure Category 3

(Respiratory Tract Irritation)

irritation
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GHS classification data is aggregated from multiple sources notifying the European Chemicals
Agency (ECHA).[3]

Signal Word: Warning[4][7]
Hazard Pictogram:[7]
e GHSO07: Exclamation mark

Precautionary Statements:[4][7] A comprehensive list of precautionary statements includes but
is not limited to:

e Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye
protection/face protection).[4]

e Response: P302+P352 (IF ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing), P304+P340 (IF INHALED: Remove person to fresh air
and keep comfortable for breathing), P312 (Call a POISON CENTER/doctor if you feel
unwell).[4]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[4]

Disposal: P501 (Dispose of contents/container in accordance with local regulations).[7]

Toxicological Information

The toxicological profile of 1,1-Dimethylurea indicates moderate acute toxicity and notable
irritant effects.
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Toxicity .
: Species Route Value Reference(s)
Endpoint
Acute Dermal
Rat Dermal > 2000 mg/kg [8]

LD50

~4000 mg/kg (for
Acute Oral LD50  Rat Oral 1,3- [9][10]
Dimethylurea)

Note: Specific acute oral toxicity data for 1,1-Dimethylurea was not found in the provided
search results. The value presented is for the related isomer, 1,3-Dimethylurea, and should be
considered for context only.

 Skin Irritation: Causes skin irritation.[3][4]

e Eye Irritation: Causes serious eye irritation.[3][4]

» Respiratory Irritation: May cause respiratory irritation.[3][4]

o Sensitization: No information available to indicate it is a skin or respiratory sensitizer.[8]

o Germ Cell Mutagenicity: No data available for 1,1-Dimethylurea.[11] For the related
compound 1,3-Dimethylurea, an Ames test was negative.[10] However, it is noted that
nitrosoureas, which can be formed from dimethylurea in the presence of nitrite, may be
mutagenic.[9]

» Carcinogenicity: No components are listed as probable, possible, or confirmed human
carcinogens by IARC.[10] However, as with mutagenicity, the potential formation of
carcinogenic nitrosoureas is a concern.[9]

e Reproductive Toxicity: No data available for 1,1-Dimethylurea.[11] A screening test on 1,3-
Dimethylurea showed no adverse effects on reproductive performance or fertility in rats.[9]

Experimental Protocols

The GHS hazard classifications are determined by standardized experimental protocols,
typically following the Organisation for Economic Co-operation and Development (OECD)
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Guidelines for the Testing of Chemicals. While specific study reports for 1,1-Dimethylurea are
not publicly available, the following sections describe the general methodologies used to
assess its primary hazards.

This test is designed to assess the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) inflammatory changes to the skin.

o Test Species: Albino rabbit.

» Methodology: A single dose of 0.5 g of the solid test substance is applied to a small area of
shaved, intact skin (approximately 6 cm?). The area is covered with a semi-occlusive
dressing for a 4-hour exposure period. An untreated skin area on the same animal serves as
a control. After 4 hours, the residual substance is removed.

o Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. If effects persist, observations may continue for up to
14 days to assess reversibility.

o Classification: The severity of the skin reactions is scored. If the scores for erythema or
edema meet specific criteria, the substance is classified as a skin irritant (Category 2).

This protocol evaluates the potential of a substance to produce irritation or damage to the eye.
o Test Species: Albino rabbit.

o Methodology: A single dose of the test substance (e.g., 0.1 g for solids) is instilled into the
conjunctival sac of one eye of the animal. The eyelids are held together for about one
second. The other eye remains untreated and serves as a control. The eyes are not washed
out for at least 24 hours after instillation unless immediate corrosive effects are noted.

e Observations: The eyes are examined for effects on the cornea (opacity), iris, and
conjunctiva (redness, swelling, discharge) at 1, 24, 48, and 72 hours after application. The
observation period can be extended to assess the reversibility of effects.

 Classification: Ocular lesions are scored. Based on the severity and reversibility of the
observed effects, the substance is classified. Substances causing reversible eye irritation are
classified as Category 2.
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The classification for respiratory tract irritation (Category 3) is based on evidence from human
experience or animal studies indicating transient irritant effects. This is often supported by
observations from acute inhalation toxicity studies.

» Methodology: Evidence can be derived from various sources. In animal studies, this typically
involves exposing animals (often rats) to the substance via inhalation and observing for
clinical signs of respiratory irritation, such as labored breathing or nasal discharge.
Histopathological examination of the respiratory tract may also be performed. Human data
from occupational exposure can also be used.

o Classification: If a substance produces respiratory irritant effects that are reversible and do
not lead to significant tissue damage, it is classified as STOT-SE Category 3.

Emergency Procedures and Handling

Handling:

Use only in a well-ventilated area.[4]

Avoid breathing dust.[4]

Avoid contact with skin and eyes.[8]

Wash hands thoroughly after handling.[4]

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,
protective gloves, and a dust mask (e.g., N95 type).[5][8]

Storage:

Store in a cool, dry, well-ventilated place.[6]

Keep the container tightly closed.[4]

Store locked up.[4]

Incompatible materials include strong oxidizing agents.[6]
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First-Aid Measures:

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[6][8]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if irritation persists.[6]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[6][8]

e Ingestion: Do NOT induce vomiting. Get medical attention.[6][8]
Fire-Fighting Measures:

o Suitable Extinguishing Media: Water spray, carbon dioxide (COZ2), dry chemical, or chemical
foam.[6]

e Hazardous Combustion Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon
dioxide (CO2).[6]

Visualizations
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Data Gathering

Identify Substance:
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Caption: GHS Hazard Classification Workflow for 1,1-Dimethylurea.
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Spill of 1,1-Dimethylurea
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Caption: Emergency Response Procedure for a 1,1-Dimethylurea Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Material Safety of
1,1-Dimethylurea). BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221719#1-1-dimethylurea-material-safety-data-
sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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